Cas no 868978-06-7 (N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-phenylacetamide)

• Product Name: N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-phenylacetamide
• CAS No: 868978-06-7
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 5765179
• PubChem ID: 4451605
• Update Time: 2025-06-08

N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl)-2-phenylacetamide
• N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-2-phenylacetamide
• F1839-0124
• AKOS016487247
• 868978-06-7
• N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]-2-phenylacetamide
• Benzeneacetamide, N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]-
• N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-phenylacetamide

• Inchi： 1S/C18H19N3O/c1-14-8-10-21-13-16(20-17(21)11-14)7-9-19-18(22)12-15-5-3-2-4-6-15/h2-6,8,10-11,13H,7,9,12H2,1H3,(H,19,22)
• InChI Key： HIDIXISHJHWNHA-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NCCC1=CN2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 293.152812238g/mol
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• pka: 15.82±0.46(Predicted)

Additional information on N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-phenylacetamide

Comprehensive Overview of N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-phenylacetamide (CAS No. 868978-06-7): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-phenylacetamide (CAS No. 868978-06-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its imidazo[1,2-a]pyridine core and phenylacetamide moiety, is a subject of ongoing studies in drug discovery and material science. Researchers are particularly interested in its bioactivity, synthetic pathways, and molecular interactions, which align with current trends in targeted therapy and small-molecule inhibitors.

The chemical structure of N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-phenylacetamide combines a 7-methylimidazo[1,2-a]pyridine scaffold with a 2-phenylacetamide side chain, offering versatility in hydrogen bonding and hydrophobic interactions. Such properties make it a candidate for modulating protein-ligand binding, a hot topic in computational chemistry and AI-driven drug design. Recent publications highlight its relevance in kinase inhibition and GPCR targeting, addressing common search queries like "how to optimize heterocyclic compounds for drug delivery" or "role of imidazo[1,2-a]pyridines in medicinal chemistry."

Synthetic methodologies for CAS No. 868978-06-7 often involve multistep organic reactions, including amide coupling and cyclization techniques. Innovations in green chemistry have also explored catalyst-free approaches, resonating with the growing demand for sustainable synthesis. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for purity assessment, a frequent concern among researchers searching for "how to characterize complex heterocycles."

Beyond pharmaceuticals, N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-2-phenylacetamide has potential in agrochemicals and functional materials. Its fluorescence properties are under investigation for bioimaging applications, tapping into the popularity of "small-molecule probes for cellular imaging." The compound’s stability and solubility profiles are frequently discussed in forums, emphasizing the need for formulation optimization.

In conclusion, CAS No. 868978-06-7 represents a promising scaffold bridging chemical biology and material science. Its interdisciplinary relevance ensures continued exploration, driven by advancements in high-throughput screening and cheminformatics. As the scientific community prioritizes precision medicine and molecular engineering, this compound exemplifies the synergy between structure-based design and real-world applications.